2-chloro-6-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)benzamide
• InChI: InChI=1S/C19H18ClFN2O2/c1-2-10-23-16-8-7-13(11-12(16)6-9-17(23)24)22-19(25)18-14(20)4-3-5-15(18)21/h3-5,7-8,11H,2,6,9-10H2,1H3,(H,22,25)
• InChI Key: AUJJQOYSWFTQNQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C19H18ClFN2O2
• Molecular Weight: 360.8 g/mol
• CAS No.: 941910-42-5

Description

2-chloro-6-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the quinoline family and has been synthesized using various methods.

Scientific Research Applications

Imaging Solid Tumors with PET

Research has explored fluorine-containing benzamide analogs, including compounds similar to the one , for their use in positron emission tomography (PET) imaging of the sigma-2 receptor status of solid tumors. Such studies have found that fluorine-18 labeled compounds demonstrate high tumor uptake and acceptable tumor/normal tissue ratios, suggesting potential as imaging agents in oncology (Tu et al., 2007).

Antimicrobial and Antibacterial Applications

Compounds structurally related to 2-chloro-6-fluoro-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide have been synthesized and evaluated for their antimicrobial and antibacterial activities. For example, novel fluorine-containing derivatives have shown significant in vitro antimicrobial potency against a range of bacteria and fungi, highlighting their potential as antimicrobial agents (Desai et al., 2013).

Fluorescent Studies and Sensor Development

The development of novel fluorophores and chemosensors utilizing similar structural frameworks indicates the potential of such compounds in biological and chemical sensing applications. These sensors have been designed to detect various ions and molecules, demonstrating the versatility of benzamide derivatives in fluorescence-based detection systems (Singh & Singh, 2007).

Synthesis of Fluorinated Heterocycles

Research into the synthesis of fluorinated heterocycles via rhodium(III)-catalyzed C-H activation highlights the utility of benzamide derivatives in the creation of complex molecules for pharmaceutical and agrochemical industries. This work showcases the role of such compounds in advancing synthetic chemistry methodologies (Wu et al., 2017).